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Compound of Interest

Compound Name: UNC1021

Cat. No.: B7552579 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

UNC1021, a selective L3MBTL3 inhibitor used in laboratory research. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain compliance

with environmental regulations.

Key Compound Information
Below is a summary of the key information for UNC1021.

Property Value

Chemical Name
1,4-phenylenebis((4-(pyrrolidin-1-yl)piperidin-1-

yl)methanone)

CAS Number 1322591-19-4

Molecular Formula C26H38N4O2

Molecular Weight 438.61 g/mol

Appearance Solid

Storage Store at -20°C for the long term.

Disposal Protocol for UNC1021
The following step-by-step protocol outlines the approved procedure for the disposal of

UNC1021. This protocol is designed to be followed by trained laboratory personnel.
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Personnel Protective Equipment (PPE) Required:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Disposal Steps:

Initial Assessment:

Ensure that the UNC1021 waste is not mixed with other incompatible waste streams.

If the UNC1021 is in a solution, identify the solvent and follow the appropriate disposal

procedure for that solvent. This guide primarily addresses the disposal of solid UNC1021.

Container Labeling:

Use a designated, leak-proof, and sealable container for solid chemical waste.

The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste for

Disposal."

The label must include the full chemical name: "UNC1021 (CAS: 1322591-19-4)" and an

estimate of the quantity.

Waste Collection:

Carefully transfer the solid UNC1021 waste into the designated waste container.

Avoid generating dust. If the material is a fine powder, conduct the transfer in a chemical

fume hood.

Once the waste has been added, securely close the container.

Storage of Waste Container:
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Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation and under the control of the laboratory personnel.

The SAA should be a secondary containment bin to prevent the spread of material in case

of a leak.

Do not exceed the storage limit of 55 gallons of hazardous waste per SAA.

Request for Disposal:

Once the waste container is full or has reached the end of its use, contact your institution's

Environmental Health and Safety (EH&S) office to arrange for a waste pickup.

Provide the EH&S office with all necessary information about the waste, as indicated on

the container label.

Decontamination of Empty Containers:

To dispose of an empty UNC1021 container, triple rinse it with a suitable solvent (e.g.,

ethanol or acetone).

Collect the rinsate as hazardous waste and dispose of it with your liquid chemical waste.

After triple rinsing, deface the original label on the container.

The clean, defaced container can then be disposed of as non-hazardous laboratory glass

or plastic waste, in accordance with your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of UNC1021.
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Caption: Workflow for the proper disposal of UNC1021 waste.

Disclaimer: This document provides guidance on the proper disposal of UNC1021. Always

consult your institution's specific safety and disposal protocols and the official Safety Data

Sheet (SDS) for the most accurate and up-to-date information. All waste disposal must be

carried out in accordance with federal, state, and local regulations.

To cite this document: BenchChem. [Proper Disposal Procedures for UNC1021].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7552579#unc1021-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7552579?utm_src=pdf-body-img
https://www.benchchem.com/product/b7552579?utm_src=pdf-body
https://www.benchchem.com/product/b7552579?utm_src=pdf-body
https://www.benchchem.com/product/b7552579#unc1021-proper-disposal-procedures
https://www.benchchem.com/product/b7552579#unc1021-proper-disposal-procedures
https://www.benchchem.com/product/b7552579#unc1021-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7552579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7552579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7552579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

